N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-benzyl-7-(diethylamino)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C21H22N2O3/c1-3-23(4-2)17-11-10-16-12-18(21(25)26-19(16)13-17)20(24)22-14-15-8-6-5-7-9-15/h5-13H,3-4,14H2,1-2H3,(H,22,24)
• InChI Key: BCQOWMWCNMPAAI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide, also known as BML-210, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of chromenone derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. In

Mechanism of Action

The mechanism of action of N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, it has been suggested that this compound may exert its biological effects by modulating various signaling pathways, including the NF-κB and MAPK signaling pathways. Additionally, N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Additionally, N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth. Furthermore, this compound has been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide in lab experiments is its ability to exhibit a range of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. Additionally, N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide is relatively easy to synthesize and can be obtained in a pure form using column chromatography. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide. One potential avenue of research is the development of analogs of N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide that exhibit improved solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, the potential applications of N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide in the treatment of various inflammatory, cancer, and neurological diseases should be explored further.

Scientific Research Applications

N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, N-benzyl-7-(diethylamino)-2-oxo-2H-chromene-3-carboxamide has been found to possess anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.